Cas no 2034480-05-0 (1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine)
![1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine structure](https://www.kuujia.com/scimg/cas/2034480-05-0x500.png)
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine
- 1-(1-((5-methylfuran-2-yl)methyl)piperidin-4-yl)-4-(3-(trifluoromethyl)phenyl)piperazine
- 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine
-
- Inchi: 1S/C22H28F3N3O/c1-17-5-6-21(29-17)16-26-9-7-19(8-10-26)27-11-13-28(14-12-27)20-4-2-3-18(15-20)22(23,24)25/h2-6,15,19H,7-14,16H2,1H3
- InChI Key: XETMIDHBGUIGHO-UHFFFAOYSA-N
- SMILES: FC(C1C([H])=C([H])C([H])=C(C=1[H])N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C2=C([H])C([H])=C(C([H])([H])[H])O2)C([H])([H])C1([H])[H])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 516
- XLogP3: 4.3
- Topological Polar Surface Area: 22.9
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3395-0262-2μmol |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 2μmol |
$57.0 | 2023-09-11 | ||
Life Chemicals | F3395-0262-10μmol |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 90%+ | 10μl |
$69.0 | 2023-04-24 | |
Life Chemicals | F3395-0262-5μmol |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 5μmol |
$63.0 | 2023-09-11 | ||
Life Chemicals | F3395-0262-5mg |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 5mg |
$69.0 | 2023-09-11 | ||
Life Chemicals | F3395-0262-1mg |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 1mg |
$54.0 | 2023-09-11 | ||
Life Chemicals | F3395-0262-10mg |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 90%+ | 10mg |
$79.0 | 2023-04-24 | |
Life Chemicals | F3395-0262-3mg |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 3mg |
$63.0 | 2023-09-11 | ||
Life Chemicals | F3395-0262-4mg |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 4mg |
$66.0 | 2023-09-11 | ||
Life Chemicals | F3395-0262-2mg |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine |
2034480-05-0 | 2mg |
$59.0 | 2023-09-11 |
1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine Related Literature
-
Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
-
Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
Additional information on 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine
Comprehensive Overview of 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine (CAS No. 2034480-05-0)
The compound 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine (CAS No. 2034480-05-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a piperidine core, furan moiety, and trifluoromethylphenyl group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.
One of the key features of this compound is its piperazine ring, which is a common pharmacophore in many CNS-active drugs. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable asset in medicinal chemistry. Recent studies have highlighted its potential in addressing neurodegenerative disorders, a hot topic in contemporary research. With the rising global prevalence of conditions like Alzheimer's and Parkinson's disease, molecules like 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine are being scrutinized for their neuroprotective properties.
In addition to its neurological applications, this compound is also being investigated for its role in GPCR modulation. G protein-coupled receptors are a major focus in drug development, and the structural flexibility of 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine allows it to potentially target a wide range of receptors. This versatility aligns with the growing demand for multi-target therapeutics, a trend driven by the limitations of single-target drugs in treating complex diseases.
The synthesis of 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine involves sophisticated organic chemistry techniques, including reductive amination and cross-coupling reactions. These methods are frequently searched by chemists and students alike, reflecting the compound's relevance in academic and industrial settings. Its CAS No. 2034480-05-0 serves as a critical identifier for researchers sourcing high-purity samples for their experiments.
Another area of interest is the compound's potential in cancer research. The trifluoromethylphenyl group is known to enhance binding affinity to certain oncogenic targets, and preliminary studies suggest that derivatives of this molecule could inhibit tumor growth. This aligns with the surge in searches for novel anticancer agents, as the medical community seeks more effective and less toxic treatments.
From a commercial perspective, 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine is available through specialized chemical suppliers, often listed under its CAS No. 2034480-05-0. Its pricing and availability are frequently queried by procurement professionals, underscoring its importance in the supply chain for research institutions and pharmaceutical companies.
In summary, 1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from neuroprotection to cancer therapy—make it a compound of enduring interest. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.
2034480-05-0 (1-{1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine) Related Products
- 1353963-61-7(2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide)
- 899753-78-7(3-(1-ethyl-1H-indol-3-yl)-1-(oxolan-2-yl)methylurea)
- 689228-24-8(7-(3-ethoxypropyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)
- 2228929-60-8(5-(3-bromo-5-methoxypyridin-4-yl)-1,3-oxazol-2-amine)
- 1421258-65-2(Fmoc-(R)-3-Amino-4-(4-methoxy-phenyl)-butyric acid)
- 651-34-3(4,5-Bis(trifluoromethyl)imidazole)
- 850882-11-0(Ethyl 1-Benzofuran-7-carboxylate)
- 1483263-48-4(4-(2,5-dichlorothiophen-3-yl)butan-1-amine)
- 1343735-52-3(2-(3,4-Dimethylcyclohexyl)propan-2-amine)
- 117341-93-2(6-chloro-6-methylbicyclo3.1.0hexan-2-one)


